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Compound of Interest

Compound Name: Nor-W-18-d4

Cat. No.: B8100858 Get Quote

Technical Guide: Nor-W-18-d4
For Researchers, Scientists, and Drug Development Professionals

Introduction

Nor-W-18-d4 is a deuterated analog of nor-W-18, which is a dealkylation metabolite of the

potent analgesic compound W-18.[1][2] Due to its isotopic labeling, Nor-W-18-d4 serves as a

critical analytical reference standard. It is primarily utilized as an internal standard for the

precise quantification of nor-W-18 in biological and forensic samples via gas chromatography-

mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[1][2] The

use of a stable isotope-labeled internal standard such as Nor-W-18-d4 is essential for

correcting variations during sample preparation and analysis, thereby ensuring the accuracy

and reliability of quantitative results.[1]

Physicochemical Properties
The following table summarizes the key physicochemical properties of Nor-W-18-d4.
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Property Value Reference

Formal Name

4-chloro-N-(1,4,5,6-

tetrahydropyridin-2-

yl)benzene-d4-sulfonamide

CAS Number 2701349-29-1

Molecular Formula C₁₁H₉D₄ClN₂O₂S

Molecular Weight 276.8

Purity ≥99% deuterated forms (d₁-d₄)

Formulation A solid Cayman Chemical

Solubility

DMF: 30 mg/ml, DMSO: 30

mg/ml, Ethanol: 10 mg/ml,

DMSO:PBS (pH 7.2) (1:1): 0.5

mg/ml

λmax 243 nm

SMILES

O=S(NC1=NCCCC1)

(C2=C([2H])C([2H])=C(Cl)C([2

H])=C2[2H])=O

InChI Key
KYZKDMGAXVMSQY-

UGWFXTGHSA-N

Stability ≥ 4 years

Storage -20°C Cayman Chemical

Experimental Protocols
General Protocol for Quantification of Nor-W-18 using Nor-W-18-d4 as an Internal Standard

The following outlines a general experimental workflow for the quantification of the W-18

metabolite, nor-W-18, from a biological matrix (e.g., plasma, urine) using Nor-W-18-d4 as an

internal standard. This procedure is typically performed using Liquid Chromatography-Mass

Spectrometry (LC-MS).
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1. Sample Preparation:

A known concentration of Nor-W-18-d4 (internal standard) is spiked into the biological
sample.
The sample undergoes protein precipitation, typically with a cold organic solvent like
acetonitrile.
The mixture is vortexed and then centrifuged to pellet the precipitated proteins.
The supernatant, containing the analyte (nor-W-18) and the internal standard (Nor-W-18-
d4), is collected.
The supernatant may be further concentrated by evaporation and then reconstituted in a
suitable solvent for LC-MS analysis.

2. LC-MS Analysis:

An aliquot of the prepared sample is injected into the LC-MS system.
Chromatographic separation is achieved on a suitable column (e.g., C18) with a specific
mobile phase gradient.
The mass spectrometer is operated in a selected reaction monitoring (SRM) mode to detect
and quantify specific precursor-to-product ion transitions for both nor-W-18 and Nor-W-18-
d4.

3. Data Analysis:

The peak areas for both the analyte (nor-W-18) and the internal standard (Nor-W-18-d4) are
integrated.
A calibration curve is constructed by analyzing a series of known concentrations of nor-W-18
with a constant concentration of Nor-W-18-d4.
The ratio of the peak area of nor-W-18 to the peak area of Nor-W-18-d4 is plotted against
the concentration of nor-W-18.
The concentration of nor-W-18 in the unknown sample is determined by interpolating its peak
area ratio from the calibration curve.

Visualizations
Analytical Workflow for Nor-W-18 Quantification

The following diagram illustrates the general workflow for quantifying nor-W-18 using Nor-W-
18-d4 as an internal standard.
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Caption: General workflow for nor-W-18 quantification.
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Metabolic Relationship

This diagram shows the metabolic relationship between W-18, its metabolite nor-W-18, and the

deuterated internal standard Nor-W-18-d4.
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Caption: Metabolic pathway of W-18 and relation to Nor-W-18-d4.

Disclaimer: The information provided in this document is intended for research and forensic

applications only. Detailed signaling pathway information for Nor-W-18-d4 is not publicly

available, as its primary application is as an analytical standard. The experimental protocol

provided is a general guideline and may require optimization for specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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18-d4-certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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